Cas no 2228381-34-6 (tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate
• CAS No: 2228381-34-6
• MF: C₁₅H₁₈BrNO₂
• MW: 324.212923526764
• CID: 6240643
• PubChem ID: 165758077
• Update Time: 2025-09-28

tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate
• tert-butyl N-[5-bromo-2-(but-3-yn-2-yl)phenyl]carbamate
• EN300-1888391
• 2228381-34-6

• Inchi： 1S/C15H18BrNO2/c1-6-10(2)12-8-7-11(16)9-13(12)17-14(18)19-15(3,4)5/h1,7-10H,2-5H3,(H,17,18)
• InChI Key： HPJNVVWWKXKRKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C#C)C

Computed Properties

• Exact Mass: 323.05209g/mol
• Monoisotopic Mass: 323.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate

tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate, identified by the CAS number 2228381-34-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various chemical and pharmaceutical industries. The name itself is a testament to its complex structure, which includes a tert-butyl group, a bromo substituent, and a butynyl moiety attached to a phenyl ring.

The structural complexity of this compound arises from the combination of different functional groups. The tert-butyl group is known for its steric hindrance, which can influence the reactivity and stability of the molecule. The presence of the bromo substituent adds electronic effects, making it a potential site for substitution reactions. Additionally, the butynyl group introduces unsaturation, which can participate in various types of chemical transformations, such as cycloadditions or conjugate additions.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The phenylcarbamate moiety in this compound has been shown to exhibit interesting biological activities, making it a valuable component in medicinal chemistry research. For instance, derivatives of this compound have been explored for their potential as kinase inhibitors or as modulators of various cellular pathways.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the phenylcarbamate intermediate followed by the introduction of the bromo and butynyl substituents. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for further studies.

The application of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, while molecular modeling has helped predict its interactions with biological targets. These computational studies have complemented experimental work, enabling a more comprehensive understanding of the compound's behavior.

In conclusion, tert-butyl N-5-bromo-2-(but-3-yn-2-yl)phenylcarbamate is a versatile molecule with promising applications in various fields. Its unique structure and reactivity make it an interesting subject for further research, particularly in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus in the scientific community.